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Compound of Interest

Compound Name: Sitrin

CAS No.: 8065-22-3

Cat. No.: B1228705

Get Quote

These application notes provide a detailed protocol for the immunohistochemical (IHC) staining

of citrin (also known as SLC25A13) in formalin-fixed, paraffin-embedded (FFPE) human liver

tissue. Citrin is a mitochondrial solute carrier protein crucial for the urea cycle and the malate-

aspartate shuttle.[1][2][3] Its proper localization and expression levels are vital for hepatic

metabolic functions.[1][3]

Data Presentation
While specific quantitative data for citrin protein levels via IHC in various liver pathologies is not

extensively available in the public domain, the following table represents an illustrative example

of how such data could be presented. The data shown is hypothetical and intended to serve as

a template for researchers to populate with their own experimental findings.

Table 1: Illustrative Quantitative Analysis of Citrin Expression in Human Liver Tissue
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Tissue Type Condition N

% of Citrin
Positive
Hepatocytes
(Mean ± SD)

Staining
Intensity
(Mean ± SD)

Normal Liver Healthy Control 20 92.5 ± 5.3 2.8 ± 0.4

Liver Biopsy
Citrin Deficiency

(NICCD)
15 5.2 ± 2.1 0.3 ± 0.2

Liver Biopsy Steatohepatitis 18 75.8 ± 10.2 2.1 ± 0.6

Liver Tumor
Hepatocellular

Carcinoma
25 45.1 ± 15.7 1.5 ± 0.8

Staining intensity is scored on a scale of 0 (negative), 1 (weak), 2 (moderate), and 3 (strong).

NICCD: Neonatal Intrahepatic Cholestasis caused by Citrin Deficiency.

Experimental Protocols
This protocol is a synthesized guideline based on standard IHC procedures and information

from antibody datasheets.[4][5] Optimization may be required depending on the specific

antibody and detection system used.

Reagents and Materials
FFPE human liver tissue sections (4-5 µm) on charged slides

Xylene or a xylene substitute

Ethanol (100%, 95%, 70%)

Deionized water

Antigen Retrieval Buffer: 10 mM Sodium Citrate Buffer (pH 6.0) or 10 mM Tris-EDTA Buffer

(pH 9.0)

Hydrogen Peroxide (3%)
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Blocking Buffer (e.g., 10% Normal Goat Serum in PBS)

Primary Antibody: Anti-Citrin/SLC25A13 antibody (Rabbit or Mouse polyclonal/monoclonal)

Secondary Antibody: HRP-conjugated Goat anti-Rabbit/Mouse IgG

DAB (3,3'-Diaminobenzidine) Substrate Kit

Hematoxylin counterstain

Mounting Medium

Phosphate Buffered Saline (PBS)

Coplin jars or staining dishes

Humidified chamber

Microscope

Protocol Steps
Deparaffinization and Rehydration:

1. Immerse slides in xylene (or substitute) for 2 changes of 5-10 minutes each.[4][5]

2. Rehydrate the tissue sections by sequential immersion in:

100% Ethanol: 2 changes, 3-5 minutes each.

95% Ethanol: 1 change, 3 minutes.

70% Ethanol: 1 change, 3 minutes.

3. Rinse slides in running tap water for 5 minutes.[4]

Antigen Retrieval (Heat-Induced Epitope Retrieval - HIER):
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Note: The choice between citrate and EDTA buffer may depend on the primary antibody

used. Some sources suggest EDTA buffer (pH 8.0 or 9.0) may be more effective for many

antibodies.[2][6]

1. Preheat the antigen retrieval solution (e.g., Sodium Citrate Buffer, pH 6.0) to 95-100°C in a

water bath, steamer, or microwave.[7][8]

2. Immerse the slides in the preheated buffer and incubate for 10-20 minutes.[8]

3. Remove the container from the heat source and allow the slides to cool to room

temperature in the buffer for at least 20 minutes.[8]

4. Rinse slides with PBS, 2 changes for 5 minutes each.[4]

Peroxidase Blocking:

1. Incubate sections in 3% hydrogen peroxide in methanol or PBS for 10-15 minutes at room

temperature to block endogenous peroxidase activity.[4]

2. Rinse with PBS, 2 changes for 5 minutes each.

Blocking:

1. Incubate the sections with a blocking buffer (e.g., 10% normal goat serum) for 30-60

minutes at room temperature in a humidified chamber to prevent non-specific antibody

binding.[2]

Primary Antibody Incubation:

1. Dilute the anti-Citrin primary antibody to its optimal concentration (e.g., 1:100-1:1000, as

recommended by the manufacturer's datasheet) in the blocking buffer.

2. Apply the diluted primary antibody to the sections and incubate overnight at 4°C in a

humidified chamber.[2]

Secondary Antibody Incubation:

1. Rinse slides with PBS, 3 changes for 5 minutes each.
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2. Apply the HRP-conjugated secondary antibody, diluted according to the manufacturer's

instructions.

3. Incubate for 30-60 minutes at room temperature in a humidified chamber.[2]

Detection:

1. Rinse slides with PBS, 3 changes for 5 minutes each.

2. Prepare the DAB substrate solution just before use.

3. Apply the DAB solution to the sections and monitor for color development under a

microscope (typically 1-10 minutes).[4] A positive result will appear as a brown precipitate.

4. Stop the reaction by immersing the slides in deionized water.

Counterstaining:

1. Immerse the slides in Hematoxylin for 1-2 minutes to stain the cell nuclei.[4]

2. Rinse thoroughly in running tap water.

3. "Blue" the sections in a suitable buffer or tap water.

Dehydration and Mounting:

1. Dehydrate the sections through graded alcohols: 70%, 95%, and 100% ethanol (2-3

minutes each).[4]

2. Clear in xylene (or substitute) for 2 changes of 5 minutes each.[4]

3. Apply a coverslip using a permanent mounting medium.

Visualizations
Experimental Workflow
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Caption: Immunohistochemistry workflow for citrin detection in liver tissue.
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Citrin's Role in Hepatic Metabolism
Citrin is integral to two key metabolic pathways in the liver: the malate-aspartate shuttle and the

urea cycle.[1][9] It transports aspartate out of the mitochondria in exchange for glutamate.[1]

This action supplies aspartate to the cytosol, which is essential for the conversion of citrulline to

argininosuccinate in the urea cycle, a critical process for ammonia detoxification.[2][5]

Simultaneously, this transport is a key step in the malate-aspartate shuttle, which transfers

reducing equivalents (NADH) from the cytosol into the mitochondria for ATP production.[3][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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